Cas no 33090-69-6 (Methyl 3-cyano-1H-pyrazole-4-carboxylate)

Methyl 3-cyano-1H-pyrazole-4-carboxylate is a versatile heterocyclic compound featuring a pyrazole core functionalized with both cyano and ester groups. Its molecular structure (C6H5N3O2) makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of reactive functional groups allows for further derivatization, enabling the construction of complex heterocyclic systems. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its high purity and well-defined reactivity profile make it suitable for precision applications in medicinal chemistry and material science. The ester moiety offers flexibility for hydrolysis or transesterification, while the cyano group can participate in nucleophilic addition or cyclization reactions.
Methyl 3-cyano-1H-pyrazole-4-carboxylate structure
33090-69-6 structure
Product Name:Methyl 3-cyano-1H-pyrazole-4-carboxylate
CAS No:33090-69-6
MF:C6H5N3O2
MW:151.122800588608
MDL:MFCD18830810
CID:294034
PubChem ID:21779790
Update Time:2025-06-07

Methyl 3-cyano-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-cyano-1H-pyrazole-4-carboxylate
    • 1H-Pyrazole-4-carboxylicacid, 3-cyano-, methyl ester
    • Methyl 5-cyano-1H-pyrazole-4-carboxylate
    • T56 BMNJ CCN DVO1
    • 33090-69-6
    • W18197
    • DTXSID60617936
    • CS-0061862
    • SCHEMBL15634282
    • AS-69644
    • AKOS016008287
    • Methyl3-cyano-1H-pyrazole-4-carboxylate
    • 1H-Pyrazole-4-carboxylicacid,3-cyano-,methylester(9CI)
    • DB-334812
    • MDL: MFCD18830810
    • Inchi: 1S/C6H5N3O2/c1-11-6(10)4-3-8-9-5(4)2-7/h3H,1H3,(H,8,9)
    • InChI Key: BJEKUJBQGOTHNW-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=NNC=1C#N)=O

Computed Properties

  • Exact Mass: 151.03825
  • Monoisotopic Mass: 151.038176411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 78.8Ų

Experimental Properties

  • Density: 1.391
  • Boiling Point: 408.425°C at 760 mmHg
  • Flash Point: 200.809°C
  • Refractive Index: 1.541
  • PSA: 78.77

Methyl 3-cyano-1H-pyrazole-4-carboxylate Pricemore >>

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